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Compound of Interest

Compound Name: 3,5-Dimethoxybenzaldehyde

Cat. No.: B042067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for

3,5-Dimethoxybenzaldehyde (CAS No. 7311-34-4). The information is compiled from safety

data sheets and chemical databases to assist researchers and professionals in evaluating its

safety profile for drug development and other scientific applications.

Summary of Toxicological Data
The toxicological properties of 3,5-Dimethoxybenzaldehyde have not been fully investigated.

However, based on available data, a summary of its hazard classifications is presented below.

[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][3]

Quantitative Toxicological Data
Specific quantitative data, such as LD50 (median lethal dose) values for oral, dermal, or

inhalation routes, are not available in the reviewed literature.[1][4] Most sources indicate that

no acute toxicity information is available for this product.[1]

Detailed Toxicological Endpoints
Acute Toxicity
3,5-Dimethoxybenzaldehyde is classified as harmful if swallowed (Acute Toxicity, Oral,

Category 4).[2][5] Ingestion may cause gastrointestinal irritation with symptoms like nausea,

vomiting, and diarrhea.[6] It may also be harmful by inhalation and skin absorption.[2]

Skin and Eye Irritation
The compound is a known skin irritant (Category 2), causing skin irritation upon contact.[1][3][7]

It also causes serious eye irritation (Category 2A), and contact with eyes should be avoided.[1]

[3][7]

Respiratory System
As a respiratory irritant (STOT SE, Category 3), inhalation of dust may cause irritation to the

respiratory tract.[1][3][6]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
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There is no specific data available from standard genotoxicity assays like the Ames test or

micronucleus assay for 3,5-Dimethoxybenzaldehyde. Similarly, no studies on its carcinogenic

or reproductive toxicity have been reported.[5][6][7] Safety data sheets for similar compounds

suggest they are not classified as germ cell mutagens or carcinogens.[5]

Experimental Protocols
While specific experimental data for 3,5-Dimethoxybenzaldehyde is lacking, this section

provides detailed methodologies for key genotoxicity assays that would be used to evaluate

such a compound, based on OECD guidelines.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)
The Ames test is a widely used method to assess the mutagenic potential of a chemical by

measuring its ability to induce reverse mutations in amino acid-requiring strains of Salmonella

typhimurium and Escherichia coli.[8][9][10]

1. Principle: Histidine-dependent strains of S. typhimurium and tryptophan-dependent strains of

E. coli are exposed to the test substance.[9] If the substance is a mutagen, it will cause a

mutation that restores the gene's function, allowing the bacteria to synthesize the required

amino acid and form colonies on a deficient medium.[9][11]

2. Materials:

Bacterial Strains: At least five strains are typically used, including S. typhimurium TA98,

TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101) to detect various types of

mutations.[8][9]

Metabolic Activation System (S9 Mix): A microsomal fraction from the liver of rats treated with

an enzyme-inducing agent (e.g., Aroclor 1254) is used to simulate mammalian metabolism.

[11]

Media: Minimal glucose agar plates (Vogel-Bonner medium E) with a limited amount of the

required amino acid to allow for initial cell divisions.

Test Substance, Controls: The test substance is dissolved in a suitable solvent (e.g., DMSO).

Positive and negative (solvent) controls are run in parallel.
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3. Procedure:

Dose-Finding: A preliminary test is conducted to determine the cytotoxic concentration range

of the test substance.

Main Experiment (Plate Incorporation Method):

To 2.0 ml of top agar, 0.1 ml of the bacterial culture, 0.1 ml of the test substance solution,

and 0.5 ml of S9 mix (for metabolic activation) or buffer are added.

The mixture is poured onto the surface of a minimal agar plate.

Plates are incubated at 37°C for 48-72 hours.[10]

Data Analysis: The number of revertant colonies per plate is counted. A substance is

considered mutagenic if it produces a dose-dependent increase in revertant colonies and/or

a reproducible twofold increase over the solvent control.[11]

In Vitro Mammalian Cell Micronucleus Test (OECD 487)
This test identifies substances that cause damage to chromosomes or the mitotic apparatus in

mammalian cells, leading to the formation of micronuclei in the cytoplasm of interphase cells.

[12][13]

1. Principle: Cultured mammalian cells are exposed to the test substance. Micronuclei are

small, extranuclear bodies containing chromosome fragments or whole chromosomes that

were not incorporated into the daughter nuclei during mitosis. The induction of micronuclei

indicates clastogenic or aneugenic activity.[14][15]

2. Materials:

Cell Lines: Human lymphocytes or established cell lines like CHO, V79, or TK6 are

commonly used.[14][16]

Metabolic Activation System (S9 Mix): As described for the Ames test, to assess

metabolically activated genotoxins.
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Cytochalasin B (Cyt-B): An inhibitor of actin polymerization used to block cytokinesis,

resulting in binucleated cells that have completed one cell division. This allows for the

specific analysis of cells that have divided during or after treatment.[12][14]

Test Substance, Controls: The test substance is dissolved in a suitable solvent. Positive

controls (e.g., Mitomycin C without S9, Cyclophosphamide with S9) and a negative (solvent)

control are included.

3. Procedure:

Dose Selection: A preliminary cytotoxicity assay is performed to determine the appropriate

concentration range for the main experiment.

Cell Treatment:

Cells are exposed to at least three concentrations of the test substance in duplicate, both

with and without S9 metabolic activation.[14]

Short Treatment (3-6 hours): Cells are treated, washed, and then incubated for a further

1.5-2 normal cell cycle lengths. Cyt-B is added after the treatment period.[14]

Long Treatment (1.5-2 cell cycles): Cells are continuously exposed to the test substance

and Cyt-B.

Harvesting and Staining: Cells are harvested, subjected to hypotonic treatment, fixed, and

dropped onto microscope slides. The slides are stained with a DNA-specific stain (e.g.,

Giemsa or fluorescent dyes).

Data Analysis: At least 2000 binucleated cells per concentration are scored for the presence

of micronuclei.[14] Cytotoxicity is assessed by the Cytokinesis-Block Proliferation Index

(CBPI). A substance is considered positive if it induces a significant, dose-dependent

increase in the frequency of micronucleated cells.[14]

Visualizations
The following diagrams illustrate the general workflows for the key toxicological experiments

described above.
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Preparation Experiment Analysis
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Ames Test (Bacterial Reverse Mutation Assay) Workflow.

Preparation Cell Treatment & Culture Analysis
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In Vitro Micronucleus Assay Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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